Cas no 1443982-06-6 (2-Chloro-1,3-benzothiazole-4-sulfonyl chloride)

• Product Name: 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride
• CAS No: 1443982-06-6
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 5150968
• PubChem ID: 54485520
• Update Time: 2025-06-09

2-Chloro-1,3-benzothiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-7-10-6-4(13-7)2-1-3-5(6)14(9,11)12/h1-3H
• InChI Key： XSABGBKSSJWSNB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(S(Cl)(=O)=O)=C2N=C1Cl

Additional information on 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride

Comprehensive Overview of 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride (CAS No. 1443982-06-6): Properties, Applications, and Industry Insights

2-Chloro-1,3-benzothiazole-4-sulfonyl chloride (CAS No. 1443982-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The presence of both chloro and sulfonyl chloride functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiazole derivatives has surged, driven by their potential in drug discovery and material science. Researchers are particularly interested in 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride due to its reactivity, which allows for selective modifications at the sulfonyl chloride group. This property is critical for developing targeted therapies, such as enzyme inhibitors or antimicrobial agents, addressing global health challenges like antibiotic resistance.

The compound's CAS No. 1443982-06-6 is frequently searched in academic and industrial databases, reflecting its relevance in synthetic chemistry. Its applications extend beyond pharmaceuticals; it is also explored in the development of advanced materials, such as polymers with enhanced thermal stability or fluorescent probes for bioimaging. This aligns with the growing trend of green chemistry, where researchers seek eco-friendly synthesis routes for such intermediates.

From an analytical perspective, 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride requires careful handling due to its reactivity. However, its stability under controlled conditions makes it a reliable building block for high-value chemicals. Industry professionals often inquire about its spectroscopic data (e.g., NMR, IR spectra) and synthetic protocols, which are essential for quality control and process optimization.

Emerging trends in AI-driven drug discovery have further highlighted the importance of this compound. Computational models predict its potential as a scaffold for kinase inhibitors or GPCR modulators, topics frequently discussed in scientific forums. Additionally, its role in crop protection formulations aligns with the agrochemical industry's focus on sustainable pest management solutions.

In conclusion, 2-Chloro-1,3-benzothiazole-4-sulfonyl chloride (CAS No. 1443982-06-6) represents a critical intersection of chemistry, biology, and materials science. Its multifaceted applications and adaptability to modern research needs ensure its continued prominence in scientific literature and industrial workflows. As innovation accelerates, this compound will likely remain a key player in addressing complex challenges across multiple sectors.